Barium(2+);iodide;dihydrate
Description
Significance of Barium Halides within Inorganic and Materials Chemistry Research
Barium halides, a class of compounds to which barium iodide belongs, are significant in inorganic and materials chemistry. vedantu.comnumberanalytics.com These compounds are instrumental in understanding the fundamental properties of metal halides. vedantu.com Their applications are diverse, with barium halides being used in the production of other barium compounds and as reagents in various industrial processes. chemimpex.com For instance, certain barium halides are used to create phosphors and in the fabrication of specialty glasses and ceramics to enhance their optical and mechanical properties. chemimpex.com The study of barium halides also extends to high-pressure physics, where their structural and electronic properties under extreme conditions are investigated. mdpi.com
Historical Context and Evolution of Academic Investigations on Barium Iodides
The study of barium and its compounds dates back to the 18th and 19th centuries. Barium itself was first isolated by Sir Humphry Davy in 1808. collegedunia.com Early investigations into barium compounds were foundational to the development of modern chemistry. The synthesis of barium iodide can be achieved through several methods, including the reaction of barium carbonate with hydroiodic acid. shef.ac.ukchemicalbook.com A two-step method involving the synthesis of ferrous iodide followed by its reaction with barium hydroxide (B78521) has also been developed. google.com Over time, research has evolved from basic synthesis and characterization to more specialized applications, such as the use of europium-doped barium iodide as scintillators for radiation detection. vedantu.com
Scope and Academic Relevance of Barium(2+);iodide;dihydrate Investigations
This compound is a subject of academic investigation due to its role as a precursor in chemical synthesis. chemicalbook.com It is utilized in the preparation of other iodide compounds and has been explored as a precursor for iodide-rich perovskites. researchgate.net In analytical chemistry, it can serve as a reagent for detecting and quantifying halides. chemimpex.com The crystal structure of its anhydrous form, which resembles that of lead(II) chloride, provides a basis for comparative structural studies in inorganic chemistry. wikipedia.orgchemistrylearner.com
Current Research Landscape and Emerging Trends
The current research landscape for barium halides, including barium iodide dihydrate, is expanding into new areas. One emerging trend is the investigation of their potential in advanced materials. For example, there is interest in using barium-based compounds in perovskite solar cells as a less toxic alternative to lead. mdpi.com The study of the high-pressure behavior of barium iodide continues to be an active area of research, with investigations into its structural transformations and potential for superconductivity. mdpi.com Furthermore, new ternary and quaternary barium nitride halides are being synthesized and characterized, expanding the family of barium-containing materials. researchgate.net
Chemical and Physical Properties of this compound
| Property | Value | Source(s) |
| Chemical Formula | BaI₂·2H₂O | wikipedia.orgchemistrylearner.com |
| Molar Mass | 427.167 g/mol | wikipedia.orgchemistrylearner.com |
| Appearance | Colorless crystals | vedantu.comchemistrylearner.com |
| Density | ~5.0 g/cm³ | chemistrylearner.comextramarks.com |
| Melting Point | Decomposes around 740°C | wikipedia.orgchemistrylearner.com |
| Solubility | Soluble in water, ethanol, and acetone (B3395972) | vedantu.comchemistrylearner.com |
| Crystal Structure (Anhydrous) | Orthorhombic, similar to PbCl₂ | vedantu.comwikipedia.org |
Structure
2D Structure
Properties
Molecular Formula |
BaH4IO2+ |
|---|---|
Molecular Weight |
300.26 g/mol |
IUPAC Name |
barium(2+);iodide;dihydrate |
InChI |
InChI=1S/Ba.HI.2H2O/h;1H;2*1H2/q+2;;;/p-1 |
InChI Key |
XPSHDBAJEVVLJZ-UHFFFAOYSA-M |
Canonical SMILES |
O.O.[I-].[Ba+2] |
Origin of Product |
United States |
Synthetic Methodologies and Reaction Mechanisms of Barium Iodide Compounds
Aqueous-Phase Synthesis of Barium(2+);iodide;dihydrate
Aqueous-phase synthesis is commonly employed for the production of barium iodide dihydrate (BaI₂·2H₂O). These methods typically involve reactions in water, followed by crystallization to isolate the hydrated salt.
Neutralization Reactions with Barium Carbonate and Hydriodic Acid
A prevalent laboratory and industrial method for preparing barium iodide is through the neutralization of barium carbonate (BaCO₃) with hydriodic acid (HI). vedantu.comchemicalbook.comshef.ac.uk This reaction is a classic acid-base neutralization where the carbonate salt reacts with the acid to form a soluble salt, water, and carbon dioxide gas.
The process involves the gradual addition of solid barium carbonate to an aqueous solution of hydriodic acid until the effervescence of carbon dioxide ceases, indicating the complete neutralization of the acid. The resulting solution contains aqueous barium iodide. vedantu.com To obtain the solid product, the solution is then concentrated by evaporation, which allows for the crystallization of barium iodide dihydrate (BaI₂·2H₂O) upon cooling. vedantu.com This method is effective for producing a relatively pure form of the hydrated salt. A similar reaction can also be performed using barium hydroxide (B78521) (Ba(OH)₂) as the base.
Precipitation-Based Synthesis from Aqueous Solutions (e.g., Potassium Iodide and Barium Nitrate)
Barium iodide dihydrate can also be synthesized via a double displacement or precipitation reaction in an aqueous medium. vedantu.com This method involves mixing aqueous solutions of a soluble barium salt, such as barium nitrate (B79036) (Ba(NO₃)₂), with a soluble iodide salt, like potassium iodide (KI). geeksforgeeks.orgpw.live
The reaction is represented by the following equation: Ba(NO₃)₂(aq) + 2KI(aq) → BaI₂(aq) + 2KNO₃(aq)
Although both products, barium iodide and potassium nitrate, are soluble in water, the dihydrate of barium iodide can be selectively crystallized from the solution. vedantu.com This is typically achieved by carefully concentrating the solution through heating and evaporation, followed by cooling. vedantu.com The difference in solubility between barium iodide dihydrate and potassium nitrate at various temperatures can be exploited to facilitate the separation.
| Reactants | Product | Solvent | Method |
| Barium Nitrate (Ba(NO₃)₂) | Barium Iodide Dihydrate (BaI₂·2H₂O) | Water | Double Displacement / Precipitation |
| Potassium Iodide (KI) | Potassium Nitrate (KNO₃) |
pH Control and Optimization in Aqueous Synthesis
In certain aqueous synthesis routes, particularly those involving intermediates or aiming for high purity, pH control is a critical parameter. For instance, in a two-step synthesis method where ferrous iodide (FeI₂) is first produced and then reacted with barium hydroxide, the pH of the final reaction mixture is carefully adjusted. google.com
In this process, after the neutralization reaction between ferrous iodide and barium hydroxide generates the desired barium iodide solution and an iron(II) hydroxide precipitate, the pH is adjusted to a value between 8.5 and 9.0 using excess barium hydroxide. google.com This alkaline pH ensures the complete precipitation of iron hydroxides (Fe(OH)₂), which can then be effectively removed through filtration, often with the aid of activated carbon. google.com This optimization step is crucial for minimizing impurities in the final barium iodide solution before the concentration and crystallization stages.
Non-Aqueous Synthetic Routes to Anhydrous Barium Iodide and its Subsequent Hydration
The synthesis of anhydrous barium iodide (BaI₂) requires non-aqueous conditions, as the compound readily forms a hydrate (B1144303) in the presence of moisture. vedantu.comwikipedia.org Once the anhydrous form is obtained, it can be subsequently hydrated in a controlled manner if the dihydrate is the desired final product.
Direct Combination of Elemental Barium and Iodine
Anhydrous barium iodide can be prepared by the direct reaction of elemental barium metal with iodine. geeksforgeeks.org This synthesis leverages the high reactivity between alkaline earth metals and halogens. geeksforgeeks.orgsmolecule.com
The reaction is as follows: Ba(s) + I₂(s) → BaI₂(s)
Due to the relatively lower reactivity of iodine compared to other halogens, this reaction typically requires heating to proceed to completion. geeksforgeeks.orgsmolecule.com The reactants are combined in a moisture-free environment, often under an inert atmosphere, to prevent the formation of oxides and the hydrated product. The resulting product is the anhydrous salt. vedantu.com
Reactions Involving Organoiodine Reagents (e.g., 1,2-Diiodoethane with Barium Metal)
A more sophisticated non-aqueous method for preparing anhydrous barium iodide involves the reaction of barium metal with an organoiodine reagent, such as 1,2-diiodoethane, in an ether solvent. wikipedia.orgchembk.comqsstudy.com
This reaction provides a route to highly active forms of the metal iodide. The anhydrous barium iodide produced through this method can be used in further chemical syntheses, such as the preparation of organobarium compounds by reacting it with alkyl potassium compounds. wikipedia.orgchembk.comqsstudy.com The anhydrous salt can also be reduced using reagents like lithium biphenyl (B1667301) to generate a highly reactive form of barium metal. wikipedia.orgchembk.com
| Reactants | Reagent | Solvent | Product |
| Barium (Ba) | 1,2-Diiodoethane | Ether | Anhydrous Barium Iodide (BaI₂) |
Reaction of Barium Hydride with Ammonium (B1175870) Iodide
Anhydrous barium iodide can be synthesized through the reaction of barium hydride (BaH₂) with ammonium iodide (NH₄I). chemicalbook.comprocurementresource.comchembk.com This reaction is typically carried out in a pyridine (B92270) solvent. chemicalbook.comchembk.com The pyridine serves to absorb the ammonia (B1221849) (NH₃) gas produced, which shifts the equilibrium of the reaction towards the formation of barium iodide.
During the process, it is crucial to vent the ammonia and hydrogen gases that are formed to prevent a buildup of pressure. After the reaction, most of the pyridine is removed by distillation. Any remaining crystalline pyridine can be removed by vacuum distillation at a temperature of 150-160°C, resulting in a high yield of anhydrous barium iodide, reportedly around 97%. chembk.com
Mechanistic Studies of Hydrate Formation and Dehydration Processes
Barium iodide exists in both an anhydrous form (BaI₂) and as a dihydrate (BaI₂·2H₂O). vedantu.comwikipedia.orgpw.live The dihydrate form contains two water molecules within its crystal structure. vedantu.combrainly.com The presence of these water molecules of hydration significantly influences the compound's properties, including its stability and solubility.
Thermal Dehydration Kinetics and Thermodynamics of this compound
The hydrated form of barium iodide, this compound (BaI₂·2H₂O), can be converted to the anhydrous salt upon heating. wikipedia.orgpw.livetestbook.com The thermal dehydration process involves the removal of the two water molecules.
BaI₂·2H₂O(s) → BaI₂(s) + 2H₂O(g)
Thermodynamic data for the dehydration reaction has been compiled. The equilibrium temperature for the reaction 6 BaI₂·2H₂O --> 2 H₂O + BaI₂ has been calculated to be 161.6°C under standard conditions with 1 bar of water vapor. europa.eu The heat of solution for anhydrous barium iodide is reported as 10.3 Cal. atomistry.com
| Dehydration Step | Reported Temperature (°C) | Reference |
| Loss of 2 H₂O | 539 | chemicalbook.comshef.ac.uk |
| Loss of 1 H₂O | 98.9 | chembk.com |
| Loss of 2nd H₂O | 539 | chembk.com |
| Dehydration Begins | 539 | |
| Complete Dehydration | 740 |
Crystallization Pathways and Factors Influencing Hydrate Formation
The dihydrate of barium iodide typically crystallizes from an aqueous solution. shef.ac.ukwebelements.com The formation of well-defined crystals is influenced by the crystallization conditions. Slow evaporation of the solution at a temperature of 25–30°C tends to yield large, well-defined crystals. In contrast, rapid cooling can lead to the formation of smaller, and potentially less pure, crystals.
The presence of moisture is a critical factor in the formation and stability of the hydrate. Barium iodide is hygroscopic, meaning it readily absorbs moisture from the air. chemicalbook.comiarc.fr This property can lead to deliquescence, where the solid dissolves and becomes a liquid by absorbing atmospheric water. iarc.fr Therefore, controlling humidity is essential during the handling and storage of barium iodide to maintain the desired hydration state. Insufficient hydration can result in the presence of anhydrous impurities.
The crystal structure of the anhydrous form is orthorhombic, similar to that of lead(II) chloride (PbCl₂). wikipedia.orgtestbook.com In this structure, each barium ion is coordinated with nine iodide ligands. wikipedia.orgextramarks.com
Crystallographic and Advanced Structural Characterization of Barium Iodide Systems
Solid-State Structural Elucidation of Anhydrous Barium Iodide Polymorphs
Anhydrous barium iodide (BaI₂) is known to crystallize in at least one well-characterized polymorphic form at ambient conditions, with another structure type occasionally cited in the literature.
Analysis of PbCl₂-type and Fe₂P-type Structures
The primary and most thoroughly documented crystal structure of anhydrous barium iodide at standard temperature and pressure is the cotunnite (PbCl₂) type. wikipedia.orgmaterialsproject.org This structure belongs to the orthorhombic crystal system and is characterized by the space group Pnma (No. 62). materialsproject.org The PbCl₂-type structure is a common arrangement for dihalides (AX₂) and is shared by related compounds such as barium chloride (BaCl₂) and barium bromide (BaBr₂). wikipedia.org
Coordination Geometries of Barium Centers and Iodide Ligands
Within the orthorhombic Pnma structure, the coordination environments of the constituent ions are well-defined. The barium (Ba²⁺) cation is bonded to nine iodide (I⁻) anions, resulting in a 9-coordinate geometry. The Ba-I bond distances in this coordination polyhedron are not uniform, spanning a range from approximately 3.50 Å to 4.13 Å. materialsproject.org
The iodide ligands, in turn, occupy two crystallographically distinct sites with different coordination geometries. One iodide site is bonded to four barium cations, forming a tetrahedral arrangement (IBa₄). The second inequivalent iodide site is bonded to five barium cations, resulting in a 5-coordinate geometry. materialsproject.org
| Parameter | Value |
|---|---|
| Crystal System | Orthorhombic |
| Space Group | Pnma (No. 62) |
| Ba²⁺ Coordination Number | 9 |
| I⁻ (Site 1) Coordination Number | 4 |
| I⁻ (Site 2) Coordination Number | 5 |
| Ba-I Bond Distance Range | 3.50–4.13 Å materialsproject.org |
Structural Characterization of Barium(2+);iodide;dihydrate
Barium iodide readily forms a dihydrate, with the chemical formula BaI₂·2H₂O. While its existence and basic properties are well-established, its detailed structural characterization is not as comprehensively documented as its anhydrous counterpart.
Crystal System and Space Group Determination
Despite the common occurrence of barium iodide dihydrate, specific single-crystal X-ray diffraction data that would definitively establish its crystal system and space group is not widely available in the peer-reviewed literature or major crystallographic databases. Commercial suppliers often describe the material as colorless orthorhombic crystals, but this classification lacks the rigorous backing of a published structural solution. ec21.cominfiniumpharmachem.com
High-Pressure Structural Transformations of Barium Iodide
The application of high pressure serves as a powerful tool to probe the stability of crystal lattices and induce phase transitions. Studies on barium iodide have revealed that its ambient-pressure orthorhombic structure undergoes a significant transformation at extreme conditions.
Systematic structural search methodologies combined with first-principles calculations predict that the Pnma phase of BaI₂ is stable from ambient pressure up to approximately 17.1 GPa. mdpi.com Beyond this pressure, it undergoes a phase transition to a more symmetric, thermodynamically stable tetragonal structure belonging to the I4/mmm space group. This high-pressure phase features a higher coordination number of 10 for the barium center. mdpi.comresearchgate.net Earlier work had suggested an intermediate monoclinic phase, but more recent computational studies indicate this phase is energetically less favorable. mdpi.comresearchgate.net This pressure-induced transformation highlights the response of the ionic packing to increased compression, favoring a more dense and symmetric atomic arrangement.
| Pressure Range | Crystal System | Space Group | Coordination Number (Ba²⁺) |
|---|---|---|---|
| 0–17.1 GPa | Orthorhombic | Pnma | 9 |
| >17.1 GPa | Tetragonal | I4/mmm | 10 |
Experimental and Theoretical Studies of Pressure-Induced Phase Transitions (e.g., Orthorhombic Pnma, Monoclinic P1121/a, Tetragonal I4/mmm)
Barium iodide (BaI₂) is known to exhibit distinct structural phases under varying pressure conditions. At ambient pressure, the thermodynamically stable form is the cotunnite-type orthorhombic structure with the Pnma space group (Z=4). nih.govmdpi.com This structure is common to many other dihalides. nih.govmdpi.com
High-pressure studies have explored the phase transitions of barium iodide. Early experimental work reported a transition to a monoclinic P112₁/a (Z=8) phase between 12 and 15 GPa. nih.govmdpi.com However, more recent theoretical simulations and global structure searches suggest that this monoclinic phase is thermodynamically unstable. nih.govresearchgate.net
Current computational studies, employing methods like the CALYPSO global structure search, predict a phase transition from the orthorhombic Pnma structure to a tetragonal I4/mmm phase (Z=2) at approximately 17.1 GPa. nih.govmdpi.com This transition sequence is now considered the thermodynamically favorable pathway under compression. mdpi.comresearchgate.net The I4/mmm phase demonstrates higher symmetry compared to the ambient-pressure Pnma structure. nih.govresearchgate.net
The predicted pressure-induced phase transition sequence for BaI₂ is as follows:
Orthorhombic Pnma : Stable from ambient pressure up to approximately 17.1 GPa. mdpi.comresearchgate.net
Tetragonal I4/mmm : Becomes the stable phase at pressures above 17.1 GPa and has been studied up to 200 GPa. nih.govmdpi.com
Evolution of Coordination Number and Lattice Parameters Under High Pressure
The application of high pressure significantly alters the crystal structure of barium iodide, leading to changes in atomic coordination and lattice dimensions. In the ambient orthorhombic Pnma phase, each barium (Ba²⁺) ion is surrounded by nine iodide (I⁻) atoms, resulting in a coordination number of 9. nih.govmaterialsproject.org
The phase transition at 17.1 GPa to the tetragonal I4/mmm structure is accompanied by an increase in the coordination number. nih.govmdpi.com In this high-pressure phase, the barium ion's coordination number increases from 9 to 10. nih.govresearchgate.net This systematic increase is a phenomenon observed in many AX₂-type compounds under compression. nih.gov
Theoretical simulations have provided optimized lattice parameters for these phases at various pressures. At ambient pressure, the calculated parameters for the Pnma phase are in close agreement with experimental data. nih.gov The evolution of these parameters under pressure has been documented through these computational studies. nih.govresearchgate.net
| Phase | Space Group | Pressure (GPa) | a (Å) | b (Å) | c (Å) |
|---|---|---|---|---|---|
| Orthorhombic | Pnma | Ambient | 9.003 | 5.448 | 10.879 |
| Tetragonal | I4/mmm | 17.1 | 4.094 | 4.094 | 10.434 |
| Tetragonal | I4/mmm | 200 | 3.255 | 3.255 | 8.638 |
Advanced Spectroscopic Probes for Local Structure and Dynamics
Solid-State Nuclear Magnetic Resonance (SSNMR) Spectroscopy of Iodine-127
Solid-state Nuclear Magnetic Resonance (SSNMR) spectroscopy is a powerful technique for probing the local atomic environment in crystalline materials. For barium iodide systems, 127I SSNMR is particularly informative. The iodine-127 nucleus has a nuclear spin (I) of 5/2, making it a quadrupolar nucleus. researchgate.nethuji.ac.il This property means its NMR signal is highly sensitive to the local electric field gradient, which is determined by the symmetry of the surrounding charge distribution. huji.ac.il
Central-transition 127I SSNMR spectra have been successfully acquired for Barium Iodide Dihydrate (BaI₂·2H₂O). researchgate.net Due to the quadrupolar nature of the 127I nucleus, the resulting signals are typically very broad. huji.ac.il Specialized techniques, such as the use of high magnetic fields (e.g., 21.1 T) and echo pulse sequences, are often necessary to acquire high-quality spectra with manageable linewidths. researchgate.net These spectra provide direct insight into the local structure and symmetry around the iodide ions within the crystal lattice. researchgate.netpascal-man.com
Determination of Nuclear Quadrupole Coupling Constants and Chemical Shift Anisotropy
Analysis of 127I SSNMR spectra allows for the determination of key parameters that describe the interaction of the iodine nucleus with its electronic environment. The two primary parameters are the nuclear quadrupole coupling constant (CQ) and the chemical shift anisotropy (CSA).
The Nuclear Quadrupole Coupling Constant (CQ) measures the strength of the interaction between the nuclear electric quadrupole moment and the local electric field gradient. Its magnitude is directly related to the symmetry of the iodide site; a more distorted, less symmetric environment leads to a larger CQ value. researchgate.net For hydrated group 2 metal iodides like BaI₂·2H₂O, these constants have been experimentally determined, with values for related compounds ranging from 43.5 to 214 MHz. researchgate.net
The Chemical Shift Anisotropy (CSA) describes the orientation-dependence of the nuclear shielding. In a solid sample, the chemical shift of the nucleus depends on the orientation of the crystal with respect to the external magnetic field. The CSA provides detailed information about the local electronic structure around the nucleus. kit.edu
Application of GIPAW DFT in Spectroscopic Parameter Simulation
First-principles calculations based on Density Functional Theory (DFT) have become an essential tool for interpreting and predicting SSNMR parameters. The Gauge-Including Projector Augmented Wave (GIPAW) method is a specific DFT approach used to simulate NMR parameters in periodic solids. pascal-man.comgipaw.net
The GIPAW method has been successfully applied to study metal iodides and their hydrates. pascal-man.com By providing a theoretical model of the crystal structure, these calculations can predict 127I NMR parameters, including the nuclear quadrupole coupling constant and chemical shift tensors. gipaw.net This computational approach serves several critical functions:
Validation of Experimental Data: Comparing simulated parameters with experimental results helps validate both the experimental measurements and the proposed crystal structure.
Spectral Assignment: In complex structures with multiple crystallographically distinct iodine sites, GIPAW calculations can help assign specific resonances in the NMR spectrum to the correct atomic positions.
Structural Refinement: Discrepancies between calculated and experimental NMR parameters can indicate inaccuracies in a proposed crystal structure, guiding further refinement.
Reactivity and Chemical Transformations in Specialized Environments
Double Displacement and Precipitation Reactions of Barium(2+);iodide;dihydrate
Double displacement reactions involving barium iodide dihydrate are fundamental to its chemistry, often resulting in the formation of new salts, with one or more products precipitating out of the solution due to low solubility.
When an aqueous solution of barium iodide is mixed with potassium bromide, a double displacement reaction occurs. collegedunia.comunacademy.comvedantu.com In this halide exchange, the ions trade partners, leading to the formation of potassium iodide and barium bromide. collegedunia.comvedantu.comgeeksforgeeks.org
Reaction Equation: BaI₂(aq) + 2KBr(aq) → BaBr₂(s) + 2KI(aq) collegedunia.com
This reaction is driven by the precipitation of barium bromide, which is less soluble in the aqueous medium compared to the other salts, although some sources may show it as soluble. The formation of a yellow precipitate is sometimes noted for barium bromide. collegedunia.comgeeksforgeeks.org
Table 1: Halide Exchange Reaction Summary
| Reactants | Products | Reaction Type | Key Observation |
|---|---|---|---|
| Barium iodide (BaI₂) | Barium bromide (BaBr₂) | Double Displacement | Formation of a precipitate. collegedunia.comgeeksforgeeks.org |
A prominent reaction of barium iodide is its reaction with a sulfate (B86663) source, such as sodium sulfate, which leads to the formation of a dense white precipitate of barium sulfate. geeksforgeeks.orgquora.comyoutube.com This reaction is a classic example of precipitation driven by the very low solubility of barium sulfate.
Ionic Equation: Ba²⁺(aq) + SO₄²⁻(aq) → BaSO₄(s) quora.comyoutube.com
When aqueous solutions of barium iodide and sodium sulfate are combined, the barium and sulfate ions immediately react to form solid barium sulfate, while the sodium and iodide ions remain in solution as spectator ions. quora.comyoutube.com
Table 2: Sulfate Precipitation Reaction Details
| Reactants | Products | Spectator Ions | Key Observation |
|---|---|---|---|
| Barium iodide (BaI₂) | Barium sulfate (BaSO₄) | Sodium (Na⁺) | Formation of a thick, white, insoluble precipitate. quora.comwikipedia.orgbrainly.com |
Organometallic Chemistry: Synthesis of Organobarium Compounds
Barium iodide is a key starting material in organometallic chemistry for the synthesis of organobarium compounds, which are valuable reagents in organic synthesis. wikipedia.orgvedantu.com
Anhydrous barium iodide reacts with alkyl potassium compounds to generate organobarium compounds. wikipedia.orgvedantu.comthermofisher.comvwr.comavantorsciences.comextramarks.com This reaction involves the displacement of the iodide ions by the alkyl groups, forming a new carbon-barium bond.
General Reaction: BaI₂ + 2R-K → R-Ba-R + 2KI (where R represents an alkyl group)
These organobarium reagents are of significant interest in research for their unique reactivity. vedantu.com
To enhance its reactivity, barium iodide can be reduced to a highly active form of barium metal. collegedunia.comwikipedia.orgvedantu.comextramarks.com A common method involves the use of lithium biphenyl (B1667301) as a reducing agent in an ether solvent like tetrahydrofuran (B95107) (THF). wikipedia.orgresearchgate.netthieme-connect.com
Process: The reduction of barium iodide with two equivalents of lithium biphenylide in THF at room temperature yields a finely divided, highly reactive form of barium. researchgate.net This "Rieke barium" can then be used to prepare various organobarium reagents, such as allylbarium species, which exhibit remarkable selectivity in reactions with carbonyl compounds. researchgate.netrsc.org
Role as a Precursor in Diverse Inorganic Synthesis
Barium iodide dihydrate serves as a precursor for the synthesis of a range of other inorganic compounds. vedantu.comsmolecule.comresearchgate.netresearchgate.net It is used in the preparation of other iodide compounds and barium dioxide. vedantu.comgeeksforgeeks.org For instance, it can be used to synthesize barium iodo alkoxide and acetato complexes. chemdad.com Its utility also extends to material science, where it acts as a precursor for materials with interesting properties, such as iodide-rich perovskites and compounds studied for superconductivity. smolecule.com
Preparation of Barium Iodo Alkoxide/Acetato Complexes
Barium iodide dihydrate serves as a precursor for the synthesis of barium iodo alkoxide and acetato complexes. chemicalbook.comchemicalbook.inscientificlabs.comchemdad.comsigmaaldrich.com These complexes are of interest in materials science and as components in the synthesis of more complex molecular structures. The general approach involves the reaction of barium iodide with appropriate alkoxides or acetates.
Research has shown that heteroleptic barium iodide derivatives can be synthesized, leading to complexes such as trans-BaI₂(DME)(triglyme), cis-BaI₂(DME)(tetraglyme), and [Ba(tetraglyme)₂]I₂ through redistribution reactions. sigmaaldrich.com The synthesis of these compounds often requires an inert atmosphere due to the sensitivity of the reactants and products to moisture and air. chemicalbook.com
Table 1: Examples of Barium Iodo Alkoxide/Acetato Complexes
| Complex Name | Precursor | Key Feature |
|---|---|---|
| trans-BaI₂(DME)(triglyme) | Barium Iodide Dihydrate | Heteroleptic complex sigmaaldrich.com |
| cis-BaI₂(DME)(tetraglyme) | Barium Iodide Dihydrate | Heteroleptic complex sigmaaldrich.com |
Derivatization to Barium Dioxide and other Barium Compounds
Barium iodide is a versatile starting material for the preparation of other barium compounds, including barium dioxide (BaO₂). shiksha.comatomistry.combyjus.comgeeksforgeeks.org The formation of barium dioxide from barium iodide can be achieved through a reaction with a strong oxidizing agent. For instance, barium iodide reacts with iodine in the presence of water and barium peroxide. atomistry.com
Furthermore, barium iodide can be used to synthesize various other barium salts through precipitation reactions. When an aqueous solution of barium iodide is treated with sodium sulfate, insoluble barium sulfate (BaSO₄) precipitates out. shiksha.combyjus.comgeeksforgeeks.org Similarly, reaction with potassium bromide yields barium bromide (BaBr₂). shiksha.combyjus.comgeeksforgeeks.org The general principle involves the exchange of ions in a solution to form an insoluble barium salt.
Reaction Examples:
BaI₂ + Na₂SO₄ → BaSO₄(s) + 2NaI byjus.comgeeksforgeeks.org
BaI₂ + K₂CO₃ → BaCO₃(s) + 2KI
BaI₂ + 2AgNO₃ → Ba(NO₃)₂ + 2AgI(s)
These reactions are fundamental in inorganic synthesis for producing specific barium compounds with desired properties.
Use as a Source of Iodide Ions in General Chemical Reactions
Barium iodide serves as a source of iodide ions (I⁻) for various chemical reactions, particularly in organic synthesis. qsstudy.comorchidsinternationalschool.com The iodide ion is a good nucleophile and can participate in reactions such as the Finkelstein reaction, where an alkyl halide is converted to an alkyl iodide. Although not as common as sodium or potassium iodide, barium iodide can be employed in specific contexts where the presence of the barium cation is either beneficial or not detrimental to the reaction.
It is also used as a reagent in iodination reactions. orchidsinternationalschool.com The solubility of barium iodide in solvents like water, ethanol, and acetone (B3395972) facilitates its use in homogeneous reaction mixtures. qsstudy.comwikipedia.org
Interactions in Complex Chemical Systems
The behavior of barium iodide dihydrate extends beyond simple reactions to more complex interactions within multicomponent systems, such as phase change materials and at interfaces.
Nucleation Activity in Reactive Salt Hydrate (B1144303) Phase Change Materials
Barium iodide dihydrate has been investigated for its role as a nucleating agent in salt hydrate phase change materials (PCMs). acs.orgosti.gov Salt hydrates are used for thermal energy storage, but they often suffer from supercooling, a phenomenon where the material remains in a liquid state below its freezing point. acs.orgiaea.org Nucleating agents are added to provide sites for crystal growth, thus mitigating supercooling.
Research on calcium chloride hexahydrate (CaCl₂·6H₂O), a common PCM, has shown that barium-containing compounds, including barium iodide dihydrate, can be effective in reducing undercooling. acs.org Studies suggest that upon introduction to the host PCM, barium iodide dihydrate undergoes cation exchange and secondary precipitation reactions. acs.orgosti.gov This in-situ formation of a complex assemblage of solid precipitates is believed to be responsible for the observed nucleation activity, rather than a direct structural match between the nucleating agent and the host material. acs.org The hexahydrate form, BaI₂·6H₂O, has also been cited as an effective nucleating agent for CaCl₂·6H₂O. nih.govrgipt.ac.inscribd.com
Table 2: Nucleation Effects of Barium Compounds on PCMs
| PCM | Nucleating Agent | Observation |
|---|---|---|
| Calcium Chloride Hexahydrate (CaCl₂·6H₂O) | Barium Iodide Dihydrate (BaI₂·2H₂O) | Reduces undercooling through reactive precipitation acs.org |
| Calcium Chloride Hexahydrate (CaCl₂·6H₂O) | Barium Iodide Hexahydrate (BaI₂·6H₂O) | Effective in minimizing supercooling nih.govrgipt.ac.in |
Interfacial Reactivity and Solution Equilibria
In aqueous solutions, barium iodide dihydrate dissociates into barium ions (Ba²⁺) and iodide ions (I⁻). The pH of a barium iodide solution is neutral, around 7, as it is formed from the reaction of a strong acid (hydroiodic acid, HI) and a strong base (barium hydroxide (B78521), Ba(OH)₂). atomistry.comyoutube.com
The solubility of barium iodide is quite high in water and is temperature-dependent. qsstudy.comatomistry.com This high solubility influences its interfacial reactivity. For instance, in reactions leading to the precipitation of other barium salts, the equilibrium is dictated by the solubility product (Ksp) of the newly formed compound. alfa-chemistry.com
The solution equilibria can be represented as: BaI₂·2H₂O(s) ⇌ Ba²⁺(aq) + 2I⁻(aq) + 2H₂O(l)
The presence of common ions can reduce the solubility of barium iodide. atomistry.com The study of these equilibria is crucial for controlling precipitation and crystallization processes in various applications, from the synthesis of new materials to analytical chemistry procedures. deanza.edu
Advanced Applications in Materials Science and Chemical Engineering
Development of Advanced Optical Materials and Specialty Glass
Barium iodide is a valuable component in the formulation of specialty glasses and luminescent materials due to its optical properties. chemimpex.com Its incorporation can significantly enhance the performance of these materials for specific, high-technology applications.
Integration in Optical Glass Formulations for Enhanced Performance
Barium iodide is utilized in the production of specialty optical glasses, contributing to improved performance for lenses and other optical devices. chemimpex.comopenpr.com It is particularly useful in non-oxide glass formulations, such as those based on metal halides, which are of interest for applications in the infrared spectrum. openpr.com The addition of barium iodide to these glass formulations helps to modify key optical properties like the refractive index and can enhance the material's transparency to infrared light. openpr.com
| Glass System Component | Primary Function | Resulting Application |
| Barium Iodide (BaI₂) | Refractive index modification, enhanced IR transparency | Specialty optical glass, infrared optics chemimpex.comopenpr.com |
Role in Phosphor Materials for Luminescent Applications
Barium iodide is a critical component in the development of phosphor materials, particularly when doped with an activator metal like europium. vedantu.combritannica.com Europium-doped barium iodide (BaI₂:Eu²⁺) functions as a highly effective scintillator, a material that emits light upon exposure to high-energy radiation like X-rays and gamma rays. vedantu.comaip.org These scintillators are essential for radiation detection technologies used in medical imaging and nuclear physics research. openpr.comvedantu.com
Research has demonstrated that BaI₂:Eu²⁺ crystals can be grown using methods like the Bridgman technique and exhibit high scintillation light yields. aip.orgscilit.com The luminescence properties can be tuned; for instance, BaI₂:Eu²⁺ exhibits a primary emission peak around 420-425 nm. osti.govaip.orgresearchgate.netresearchgate.net The performance of these phosphors can be further enhanced through purification techniques like zone refining, which improves the intensity of the desired Eu²⁺ luminescence. osti.gov The high light yield and good energy resolution of these materials make them promising for advanced detector applications. aip.orgosti.gov
Semiconductor and Photoconductive Material Fabrication
Barium iodide dihydrate is employed in the production of certain types of semiconductors and photoconductive materials, contributing to advancements in electronic devices. chemimpex.com
Incorporation into Electronic Device Components
While not a primary semiconductor itself, barium iodide is used in the fabrication of electronic components. chemimpex.com It can be used as a precursor material or as a component in more complex systems. americanelements.com For instance, the anhydrous form of barium iodide is suitable for use in high-purity applications, including as a compound in semiconductors. americanelements.com Thin films are fundamental to many electronic devices, including transistors and integrated circuits. nih.govwikipedia.org Halide compounds, in general, are explored for these applications, and techniques like molecular beam epitaxy are used to create high-quality thin films for semiconductor devices. scitechdaily.com
Exploration in Photoconductive Systems
The compound's properties are relevant in the study of photoconductive systems. Photoconductors are materials whose electrical conductivity changes in response to light, a critical function in many optoelectronic devices. google.com.pg Barium iodide has been investigated in this context; for example, complexes of polyethyleneimine (PEI) with barium iodide can form a photoconductive inorganic metal salt complex. google.com Furthermore, the scintillation process in europium-doped barium iodide inherently involves photoconductivity. When the material absorbs high-energy radiation, it generates electron-hole pairs that migrate through the crystal, leading to the light emission from the europium activator sites. osti.govresearchgate.net
Perovskite Materials Synthesis and Performance
Barium iodide is a subject of significant research as a precursor for synthesizing lead-free perovskite materials. Traditional lead-based perovskites are highly efficient in solar cells but pose environmental risks due to lead's toxicity. diva-portal.orgrsc.org Consequently, there is a major scientific push to find non-toxic, earth-abundant substitutes, with barium being one of the elements under investigation. diva-portal.orgslideshare.net
The goal is to create barium-based perovskite structures, such as methylammonium (B1206745) barium triiodide or inorganic cesium barium iodide (CsBaI₃), that can serve as the light-absorbing layer in solar cells. slideshare.net However, synthesizing stable and efficient barium-only perovskites has proven challenging. slideshare.net One study attempting to create methylammonium barium triiodide found no evidence of perovskite formation, and the precursor solutions degraded in air. slideshare.net
More promising results have been seen when barium is used as an additive in other perovskite systems. For example, adding barium during the synthesis of inorganic cesium lead-iodide-bromide (CsPbI₂Br) perovskites was found to not incorporate barium into the crystal lattice directly but to induce a beneficial phase segregation. epfl.ch This segregation altered the halide ratio in the final perovskite, reduced its band gap, and suppressed non-radiative recombination, ultimately leading to a solar cell with a high open-circuit voltage of 1.33 V and a power conversion efficiency of 14.0%. epfl.ch This indicates a viable pathway for using barium compounds to enhance the performance of next-generation solar cells.
| Research Area | Barium Iodide Role | Key Finding / Challenge | Reference |
| Lead-Free Perovskite Synthesis | Primary precursor | Challenges in forming stable perovskite structures like CH₃NH₃BaI₃. | slideshare.net |
| Perovskite Additive | Performance-enhancing additive in CsPbI₂Br | Induces phase segregation, reduces band gap, and improves solar cell efficiency to 14.0%. | epfl.ch |
Catalysis and Reagent Applications in Organic and Inorganic Synthesis
Barium(2+);iodide;dihydrate serves as a valuable reagent in various chemical processes due to its ability to act as a source of soluble barium and iodide ions.
In research laboratories, this compound is employed to facilitate a range of chemical transformations. It is used as a precursor for the preparation of other barium-containing compounds, such as barium iodo alkoxide and acetato complexes. The anhydrous form of barium iodide (BaI₂) is known to react with alkyl potassium compounds to form organobarium compounds, which are useful in organic synthesis. wikipedia.org Furthermore, it can be reduced using lithium biphenyl (B1667301) to produce a highly active form of barium metal, highlighting its utility in preparing reactive chemical species. wikipedia.org Its high solubility in solvents like water, alcohol, and acetone (B3395972) makes it a versatile reagent for various experimental applications in laboratory settings. infiniumpharmachem.comchemimpex.com
This compound is a key starting material in the production of other iodine compounds. geeksforgeeks.orgpw.livebyjus.com Its role as an iodide source is fundamental in syntheses where the introduction of an iodine atom or iodide ion is required. The compound's utility extends to inorganic preparations, such as the production of barium dioxide. geeksforgeeks.orgpw.live The manufacturing processes leverage the reactivity of the iodide ion and the specific properties imparted by the barium cation. pw.live
Functional Materials for Thermal Energy Management
The compound has found a niche application in the development of advanced materials for thermal energy storage.
This compound has been investigated for its role as a nucleating agent in phase change materials (PCMs), which are critical for thermal energy storage applications. Specifically, it has been studied in salt hydrate (B1144303) PCMs like calcium chloride hexahydrate (CCH), a material considered for near-room-temperature thermal storage. pw.live
The primary challenge in using many salt hydrates is supercooling, where the material cools below its freezing point without solidifying. Nucleation particles are added to provide sites for crystal growth, reducing this energy barrier. Research has shown that barium-based compounds, including barium iodide dihydrate, can be effective nucleating agents. pw.live Interestingly, the mechanism is not based on simple structural matching. Instead, these barium compounds undergo a series of cation exchange and secondary precipitation reactions within the host material. This in-situ chemical reaction generates a collection of solid precipitates that collectively and dramatically reduce supercooling in the CCH system. pw.live This discovery illustrates a novel pathway to create stable and active nucleation particles within reactive PCM systems, which might not be achievable through other synthesis methods. pw.live
Mechanisms of Nucleation Promotion in Energy Storage Systems
This compound and other barium compounds serve as effective nucleation particles in phase change materials (PCMs), which are critical for thermal energy storage. Their primary function is to reduce the supercooling effect, a phenomenon where a material remains liquid below its freezing point, thus ensuring reliable and efficient heat release during solidification.
Research into the nucleation activity of barium-based particles in salt hydrates like calcium chloride hexahydrate (CCH)—a common PCM for near room temperature thermal energy storage—reveals a complex mechanism. acs.orgresearchgate.net Instead of acting as a simple structural template for crystallization, the barium compounds engage in chemical reactions with the host material. acs.orgresearchgate.net
The core mechanism involves a series of cation exchange and secondary precipitation reactions. acs.orgresearchgate.net When introduced into the molten salt hydrate, the barium-based nucleating agent, such as barium iodide, undergoes a cation exchange with the calcium ions in the CCH. This leads to the formation of an assemblage of solid precipitates. These newly formed particles, which may include a limited solid solution, collectively act as the sites for nucleation, effectively lowering the energy barrier for the crystallization of CCH. acs.orgresearchgate.net This process dramatically reduces undercooling and improves the performance of the thermal energy storage system. acs.orgresearchgate.net Studies have shown that barium-containing candidate phases are generally more effective at reducing undercooling in CCH than non-barium-containing nucleating agents. acs.org
This reactive approach to nucleation is significant because it illustrates a pathway to generate stable and active nucleation particles in situ. researchgate.net The resulting precipitate assemblage may be more effective or stable than particles synthesized separately and added to the PCM. researchgate.net
Table 1: Efficacy of Barium-Based Nucleating Agents in Calcium Chloride Hexahydrate (CCH) (Note: This table is a representative summary based on findings that barium compounds significantly reduce undercooling. Specific values for this compound may vary based on experimental conditions.)
| Nucleating Agent Type | Host Material | Key Mechanism | Observed Effect on Undercooling |
| Barium-Based Compounds | Calcium Chloride Hexahydrate (CCH) | Cation exchange and secondary precipitation | Significant reduction |
Specialized Analytical Chemistry Applications
Reagent in Analytical Procedures for Halide Detection and Quantification
This compound is utilized as a reagent in various analytical procedures, particularly for the detection and quantification of iodide ions. chemimpex.com A notable application is in high-resolution continuum source molecular absorption spectrometry (HR-CS-MAS). researchgate.netresearchgate.net
This advanced technique allows for the sensitive determination of iodine. In this method, a sample containing iodine is introduced into a graphite (B72142) furnace with a barium source. At high temperatures, diatomic barium mono-iodide (BaI) molecules are formed. researchgate.netresearchgate.net The molecular absorption spectrum of BaI is then measured. The BaI molecule has strong absorption bands around 538 nm and 560 nm, and the intensity of this absorption is proportional to the amount of iodine present in the original sample. researchgate.netresearchgate.net
The strongest BaI absorption line at 538.308 nm is systematically evaluated for the analytical determination of iodine. researchgate.net This method is highly sensitive, with detection limits in the picogram (pg) range. researchgate.net Research has shown that different chemical forms of iodine, such as iodide, iodate, and organically bound iodine, produce an identical absorption sensitivity for BaI, making the method robust for various sample types. researchgate.net However, the analysis can be subject to interference from high concentrations of certain ions like chloride and fluoride (B91410), which can reduce the BaI molecular absorption signal. researchgate.netscielo.br
Table 2: Analytical Parameters for Iodine Determination using BaI Molecular Absorption
| Parameter | Value / Condition | Source |
| Analytical Technique | High-Resolution Continuum Source Molecular Absorption Spectrometry (HR-CS-MAS) | researchgate.net |
| Target Molecule | Barium Mono-iodide (BaI) | researchgate.netresearchgate.net |
| Analytical Wavelength | 538.308 nm | researchgate.netscielo.br |
| Vaporization Temperature | 2300 - 2400 °C | researchgate.net |
| Limit of Detection (LOD) | 20 ng - 60 ng (absolute) | researchgate.netresearchgate.net |
| Potential Interferences | High concentrations of chloride, fluoride, iron, potassium, sodium | researchgate.netscielo.br |
Applications in Industrial Processes (e.g., Identification of Copper Castings)
Barium iodide is cited in multiple sources for its application in the identification of copper castings. pw.livegeeksforgeeks.orgvedantu.comprocurementresource.com This use is relevant in metallurgical processes where distinguishing between different alloys or treatments is necessary. procurementresource.com
While the specific chemical reactions or detailed procedures are not extensively described in common chemical literature, the application is consistently noted. pw.livevedantu.com It is suggested that the identification relies on distinctive reactions between the barium iodide and the copper surface. pw.live Some sources also refer to its use in densifying copper castings, an application reportedly detailed in a paper presented to the Electrochemical Society.
This industrial application highlights a specialized use of the compound, likely leveraging its reactivity to create a visible, identifying mark or a change in the surface properties of the copper material.
Future Research Directions and Interdisciplinary Paradigms
Exploration of Novel Barium(2+);iodide;dihydrate Derivatives with Tunable Properties
The synthesis and characterization of new derivatives of barium iodide dihydrate represent a key area for future investigation. By incorporating organic molecules or other metal ions, researchers aim to create novel hybrid materials with tailored optical, electronic, and structural properties. nih.gov
One promising avenue is the development of barium-organic incorporated iodometalates. nih.gov Studies have shown that introducing organic cations can lead to unique structural motifs and bonding arrangements, some of which exhibit vivid fluorescence under UV light. nih.gov The ability to substitute different metal ions within these frameworks without altering the fundamental structure opens the door to creating rare mixed-metal iodometalates with potentially enhanced functionalities. nih.gov
Furthermore, the exploration of heteroleptic barium iodide derivatives is of interest. While the synthesis of such compounds can be challenging due to redistribution reactions, they hold the potential for improved solubility in organic media and could reduce the hazards associated with certain reagents. researchgate.net The stability and structure of these derivatives are influenced by a delicate balance of factors including steric effects, metal size, and ligand basicity, providing a rich field for systematic study. researchgate.net
The quest for environmentally friendly alternatives to lead-based perovskites has also driven research into barium iodide-based materials for optoelectronic applications. slideshare.net Although initial attempts to form methylammonium (B1206745) barium triiodide perovskite have faced challenges, further investigation into different precursors and synthesis methods is warranted to explore the potential photonic properties of such compounds. slideshare.net
Development of In Situ Characterization Techniques for Dynamic Processes
To gain a deeper understanding of the behavior of barium iodide dihydrate in various processes, the development of advanced in situ characterization techniques is crucial. These methods would allow researchers to observe dynamic changes in real-time, providing valuable insights into reaction mechanisms, phase transitions, and material degradation.
Techniques such as in situ X-ray diffraction (XRD) and thermogravimetric analysis (TGA) are already vital for verifying the structure and thermal stability of barium iodide dihydrate. However, future research could focus on adapting and refining these and other techniques to study the compound under a wider range of conditions. For example, in situ monitoring of the dehydration process could reveal the precise mechanisms of water loss and the transformation to the anhydrous form.
Moreover, in situ spectroscopic techniques could be employed to study the formation of barium iodide complexes in solution. A colorimetric assay involving a "barium-iodide-PEG" complex has been used for the quantification of polyethylene (B3416737) glycol (PEG), suggesting the potential for developing similar methods to monitor reactions involving barium iodide. acs.org
Integration of this compound into Multifunctional Hybrid Material Systems
The integration of barium iodide dihydrate into multifunctional hybrid materials is a burgeoning field with the potential for creating materials with novel and enhanced properties. These hybrid systems could combine the characteristics of barium iodide with those of other materials, such as polymers or other inorganic compounds, to achieve synergistic effects.
Research into hybrid organic-inorganic perovskites, while still in its early stages for barium-based systems, exemplifies this approach. slideshare.netscispace.com The goal is to create materials that are not only efficient in applications like solar cells and LEDs but also more environmentally sustainable. slideshare.net
Another area of interest is the use of barium iodide in the creation of specialty glasses and ceramics. chemimpex.com By incorporating barium iodide, it is possible to enhance the optical and mechanical properties of these materials, leading to improved performance in applications such as lenses and other optical devices. chemimpex.com The development of such hybrid materials requires a thorough understanding of the interactions between barium iodide and the host matrix.
Sustainable and Green Synthesis Strategies for Barium Iodide Compounds
In line with the growing emphasis on environmentally friendly chemical processes, the development of sustainable and green synthesis strategies for barium iodide compounds is a critical research direction. openpr.comnih.gov This involves exploring alternative reaction pathways, using less hazardous reagents, and minimizing energy consumption and waste generation. nih.govkahedu.edu.in
Current industrial production of barium iodide often involves reacting barium carbonate with hydroiodic acid. openpr.com Future research could focus on developing alternative methods that utilize more benign starting materials. procurementresource.comresearchoutreach.org For instance, exploring the use of renewable resources or developing catalytic processes could significantly reduce the environmental impact of barium iodide synthesis. kahedu.edu.in
The principles of green chemistry, such as atom economy and the use of safer solvents, provide a framework for designing these new synthetic routes. kahedu.edu.in For example, investigating solvent-free reactions or using water as a solvent could offer greener alternatives to traditional methods that employ organic solvents. kahedu.edu.in Furthermore, implementing waste recycling techniques, such as iodine recovery, can contribute to more sustainable production cycles. openpr.com
Advanced Theoretical Modeling for Predictive Material Design
Advanced theoretical modeling and computational methods are becoming indispensable tools for accelerating the discovery and design of new materials. acs.orgmit.edu In the context of barium iodide, these approaches can be used to predict the properties of novel derivatives, understand structural transitions under different conditions, and guide experimental synthesis efforts.
Density functional theory (DFT) and other quantum chemical methods can be employed to calculate the thermodynamic properties of barium iodide vapor species and resolve ambiguities in experimental data. These computational models can also be used to predict the structures and stability of new barium iodide-based compounds, such as perovskites and other hybrid materials. slideshare.netfrontiersin.org
High-pressure studies, aided by computational methodologies like the Crystal structure AnaLYsis by Particle Swarm Optimization (CALYPSO) method, have already been used to explore the structural and electronic properties of anhydrous barium iodide under extreme conditions. mdpi.comresearchgate.net These simulations have predicted phase transitions and the potential for metallization and superconductivity at high pressures, opening up new avenues for experimental investigation. mdpi.comresearchgate.net By leveraging the power of predictive modeling, researchers can more efficiently navigate the vast chemical space and identify promising candidates for specific applications. encyclopedia.pub
Q & A
How can researchers optimize the synthesis of barium iodide dihydrate to ensure high purity and reproducibility?
Methodological Answer:
Barium iodide dihydrate can be synthesized via two primary routes:
- Direct reaction: Combine elemental barium with iodine in a controlled anhydrous environment at 50–80°C. Monitor stoichiometry to avoid excess iodine, which may lead to impurities .
- Aqueous metathesis: React barium nitrate with potassium iodide in water (molar ratio 1:2). Filter the precipitate and recrystallize from ethanol to isolate the dihydrate form. Validate purity via ion chromatography (IC) for residual nitrate detection and inductively coupled plasma mass spectrometry (ICP-MS) for stoichiometric confirmation .
Critical Parameters:
- Maintain inert gas (e.g., argon) during direct synthesis to prevent oxidation.
- For aqueous methods, use ultrapure water (resistivity >18 MΩ·cm) to avoid carbonate contamination.
How should researchers resolve contradictions in reported solubility data for barium iodide dihydrate across literature sources?
Methodological Answer:
Discrepancies in solubility (e.g., 166.7 g/100 mL at 0°C vs. 144 g/100 mL in some studies) may arise from hydration state variability or impurities. To validate
Standardize hydration: Confirm the dihydrate form using thermogravimetric analysis (TGA) with a heating rate of 10°C/min under nitrogen to observe mass loss at ~110°C (H₂O release) .
Control ionic strength: Measure solubility in deionized water with ionic strength adjustors (e.g., 0.1 M NaClO₄) to mimic literature conditions.
Cross-validate techniques: Compare gravimetric measurements with UV-Vis spectroscopy (λ = 226 nm for iodide quantification) .
What advanced methods are recommended for studying the interconversion between anhydrous BaI₂ and its dihydrate form?
Methodological Answer:
The hydrate-anhydrous transition can be probed using:
- Controlled dehydration: Heat dihydrate at 120°C under vacuum while monitoring phase changes via in situ X-ray diffraction (XRD).
- Dynamic vapor sorption (DVS): Expose anhydrous BaI₂ to incremental humidity (0–90% RH) to identify critical hydration thresholds .
- Computational modeling: Use density functional theory (DFT) to calculate lattice energy differences between forms. Pair with experimental enthalpy data from differential scanning calorimetry (DSC) .
What safety protocols are essential for handling barium iodide dihydrate in laboratory settings?
Methodological Answer:
Barium iodide dihydrate is classified as acute toxicity (Category 4) via oral and inhalation routes. Key precautions:
- Containment: Use fume hoods for powder handling. Store in sealed containers with desiccants to prevent deliquescence .
- Emergency response: For spills, neutralize with sodium carbonate (1 M) to precipitate BaCO₃, then collect as hazardous waste.
- Waste disposal: Follow EPA guidelines for heavy metal disposal (e.g., complexation with EDTA before landfill) .
How can computational chemistry aid in predicting the reactivity of barium iodide dihydrate in novel synthetic pathways?
Methodological Answer:
- Solubility prediction: Apply COSMO-RS models to simulate solvent interactions and identify optimal media for reactions (e.g., acetone vs. ethanol) .
- Mechanistic studies: Use molecular dynamics (MD) to model iodide ion mobility in aqueous solutions, correlating with experimental conductivity measurements.
- Crystal structure analysis: Leverage Cambridge Structural Database (CSD) data to predict coordination geometry (e.g., 9-coordinate Ba²+ in orthorhombic dihydrate) .
What strategies mitigate environmental risks when using barium iodide dihydrate in large-scale experiments?
Methodological Answer:
- Ecotoxicity assessment: Conduct acute toxicity tests on Daphnia magna (EC₅₀ < 22 mg/L as Ba²+ equivalent) to quantify aquatic hazard .
- Substitution analysis: Evaluate greener alternatives (e.g., strontium iodide) using the CHEM21 Green Metrics toolkit.
- Closed-loop systems: Implement ion-exchange resins (e.g., Dowex 50WX8) to recover Ba²+ from waste streams .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
